Cas no 850363-69-8 (5-BROMO-4-PROPOXY-1H-INDAZOLE)

• Product Name: 5-BROMO-4-PROPOXY-1H-INDAZOLE
• CAS No: 850363-69-8
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 3030599
• PubChem ID: 23134551
• Update Time: 2025-06-10

5-BROMO-4-PROPOXY-1H-INDAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-PROPOXY-1H-INDAZOLE
• SCHEMBL1141202
• 850363-69-8
• DTXSID001303960
• DB-206947
• 1H-Indazole, 5-bromo-4-propoxy-
• F17951

• Inchi： 1S/C10H11BrN2O/c1-2-5-14-10-7-6-12-13-9(7)4-3-8(10)11/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： KSNXHGQFKYYUBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=NN2)C=1OCCC

Computed Properties

• Exact Mass: 254.00548Da
• Monoisotopic Mass: 254.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9Ų

Additional information on 5-BROMO-4-PROPOXY-1H-INDAZOLE

Professional Introduction to 5-BROMO-4-PROPOXY-1H-INDAZOLE (CAS No. 850363-69-8)

5-BROMO-4-PROPOXY-1H-INDAZOLE, a compound with the chemical identifier CAS No. 850363-69-8, is a versatile heterocyclic molecule that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the indazole family, which is known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of 5-BROMO-4-PROPOXY-1H-INDAZOLE, particularly the presence of both bromine and propoxy substituents, make it a valuable intermediate in the synthesis of more complex molecules with targeted biological functions.

The indazole core of 5-BROMO-4-PROPOXY-1H-INDAZOLE is a fused bicyclic system consisting of a benzene ring and a pyrrole ring. This unique structural motif is commonly found in natural products and bioactive compounds, contributing to its pharmacological relevance. The bromine atom at the 5-position and the propoxy group at the 4-position introduce reactive sites that can be further modified through various chemical transformations, enabling the synthesis of diverse derivatives with tailored properties.

In recent years, there has been a growing interest in indazole derivatives as potential candidates for treating various diseases, including cancer, inflammation, and infectious disorders. The bromine substituent in 5-BROMO-4-PROPOXY-1H-INDAZOLE, for instance, can participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct carbon-carbon bonds. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions, expanding the structural diversity of the resulting compounds.

The propoxy group in this molecule also plays a crucial role in modulating its biological activity. Propoxy-substituted indazoles have been shown to exhibit inhibitory effects on certain enzymes and receptors, making them promising leads for drug discovery. For example, studies have demonstrated that propoxy-indazoles can interfere with signaling pathways involved in cell proliferation and apoptosis, offering potential therapeutic benefits in oncology.

Recent research has highlighted the importance of 5-BROMO-4-PROPOXY-1H-INDAZOLE as a key intermediate in the synthesis of novel anticancer agents. Researchers have utilized this compound to develop small molecules that target specific proteins involved in tumor growth and progression. By leveraging its reactive functional groups, scientists have been able to create derivatives that exhibit potent cytotoxicity against various cancer cell lines while maintaining low toxicity towards normal cells.

The propoxy group, in particular, has been investigated for its ability to enhance drug delivery and bioavailability. In some cases, propoxy-substituted indazoles have been incorporated into prodrug formulations designed to improve their pharmacokinetic profiles. This approach has shown promise in preclinical studies, where prodrugs based on 5-BROMO-4-PROPOXY-1H-INDAZOLE have demonstrated improved solubility and reduced metabolic clearance compared to their parent compounds.

Another area where 5-BROMO-4-PROPOXY-1H-INDAZOLE has shown promise is in the treatment of inflammatory diseases. Indazole derivatives have been reported to inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that play a significant role in the pathogenesis of chronic inflammation. The bromine atom in this compound allows for further functionalization, enabling the development of more selective inhibitors with reduced side effects.

The synthesis of 5-BROMO-4-PROPOXY-1H-INDAZOLE typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, while the propoxy group can be installed via nucleophilic aromatic substitution or etherification reactions. These synthetic strategies highlight the compound's flexibility as a building block for more complex molecules.

In conclusion, 5-BROMO-4-PROPOXY-lH-indazole (CAS No. 85036369) is a highly valuable intermediate in pharmaceutical research due to its unique structural features and reactivity. The combination of bromine and propoxy substituents provides numerous opportunities for chemical modification, making it an ideal candidate for developing novel therapeutic agents. Recent studies have underscored its potential in anticancer therapy, inflammation management, and drug delivery systems, demonstrating its significance as a pharmacological scaffold.